Cas no 7031-63-2 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine
• CAS No: 7031-63-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 547431
• PubChem ID: 410682
• Update Time: 2025-05-20

1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)piperazine
• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine
• DTXSID80328476
• 1-(2,3-Dihydro-1,4-benzodioxin-2-ylmethyl)piperazine
• 7031-63-2
• 1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]piperazine
• SCHEMBL6985659
• SBJSQEJGEUKPSG-UHFFFAOYSA-N
• EN300-1848694
• 1-(1,4-benzodioxan-2-ylmethyl)piperazine

• Inchi： 1S/C13H18N2O2/c1-2-4-13-12(3-1)16-10-11(17-13)9-15-7-5-14-6-8-15/h1-4,11,14H,5-10H2
• InChI Key： SBJSQEJGEUKPSG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CN1CCNCC1

Computed Properties

• Exact Mass: 234.13694
• Monoisotopic Mass: 234.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 33.73

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine (CAS No. 7031-63-2)

1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine, identified by its CAS No. 7031-63-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzodioxin derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The unique structural features of this molecule, including the piperazine moiety and the benzodioxin ring system, make it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the demand for 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine has increased due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting compounds. The piperazine group, a common pharmacophore, is often associated with modulating neurotransmitter systems, which explains the compound's relevance in neuroscience research. Additionally, the benzodioxin scaffold is frequently explored for its antioxidant and anti-inflammatory properties, aligning with current trends in neuroprotective drug development.

The synthesis of CAS No. 7031-63-2 involves multi-step organic reactions, often starting from readily available precursors like catechol or piperazine derivatives. Modern synthetic approaches emphasize green chemistry principles, such as reducing solvent waste and improving atom economy, to meet the growing demand for sustainable practices in chemical manufacturing. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

From a pharmacological perspective, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine has been studied for its potential interactions with G-protein coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are critical targets for treating conditions like anxiety, depression, and neurodegenerative diseases. The compound's ability to act as a ligand or modulator for these receptors makes it a subject of ongoing research, particularly in the context of personalized medicine and precision therapeutics.

Analytical characterization of CAS No. 7031-63-2 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are crucial for its application in high-value research. The increasing use of AI-driven analytical tools to predict spectroscopic data has also streamlined the characterization process, a trend reflecting the integration of machine learning in chemistry.

In the context of intellectual property, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine has been referenced in several patents related to neurological therapeutics and psychoactive compounds. This highlights its commercial viability and the competitive landscape surrounding its applications. Companies and research institutions are actively exploring its derivatives to develop novel drugs with improved efficacy and safety profiles.

The compound's stability and storage conditions are also critical considerations. CAS No. 7031-63-2 is typically stored under inert conditions to prevent degradation, a practice emphasized in good laboratory practices (GLP) and good manufacturing practices (GMP). Proper handling ensures its longevity and reliability in experimental settings, a concern frequently raised by laboratory professionals.

Looking ahead, the future of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methylpiperazine lies in its adaptability to emerging technologies like cryo-EM for structural analysis and computational drug design. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in advancing next-generation therapeutics, particularly in areas like neurodegeneration and mental health.